4-methoxy DiPT (hydrochloride)
Description
4-methoxy DiPT (hydrochloride) is an analytical reference material that is structurally categorized as a tryptamine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolism and Detection
In Vivo Metabolism in Rats : A study by Kanamori et al. (2006) examined the in vivo metabolism of 5-Methoxy-N,N-diisopropyltryptamine (5-MeO-DIPT), closely related to 4-methoxy DiPT, in rats. They found that 5-Hydroxy-N,N-diisopropyltryptamine (5-OH-DIPT) was the main metabolite, comprising a significant portion of the administered dose, which indicates similar metabolites could be expected for 4-methoxy DiPT (Kanamori et al., 2006).
Quantitative Detection Method : Jin et al. (2011) developed a method for determining 5-MeO-DIPT and its metabolites in rat urine, which could be applicable for 4-methoxy DiPT as well. This method is important for the detection and study of the compound's metabolic pathways (Jin et al., 2011).
Cognitive Effects and Neurological Research
- Cognitive Development in Rats : Studies by Compton et al. (2006, 2011) explored the effects of 5-MeO-DIPT on cognitive development in rats, indicating potential research avenues for similar compounds like 4-methoxy DiPT in understanding their impact on neuropsychological development (Compton et al., 2006) (Compton et al., 2011).
Receptor Interaction and Pharmacology
- Serotonin Transporter Inhibition : Sogawa et al. (2007) found that 5-MeO-DIPT, a compound structurally related to 4-methoxy DiPT, acts as a competitive serotonin transporter inhibitor, suggesting similar potential interactions for 4-methoxy DiPT at serotonin receptors (Sogawa et al., 2007).
Application in Forensic Science
- Use in Drug Abuse Documentation : Wang et al. (2019) applied an analytical method for detecting 5-MeO-DiPT in human hair, which could be adapted for 4-methoxy DiPT in forensic investigations to document its illegal use (Wang et al., 2019).
properties
synonyms |
N-isopropyl-N- |
|---|---|
Origin of Product |
United States |
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